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Compound of Interest

Compound Name: 2-Vinylthiophene

Cat. No.: B167685

For researchers, scientists, and professionals in the field of drug development, the safe
handling of chemical reagents is paramount. This guide provides essential, immediate safety
and logistical information for the use of 2-Vinylthiophene, including detailed operational and
disposal plans to ensure the well-being of laboratory personnel and the integrity of your
research.

Chemical Identity and Hazards

2-Vinylthiophene, also known as 2-ethenylthiophene, is a flammable liquid and vapor that can
cause skin and serious eye irritation.[1][2] It may also cause respiratory irritation.[1]
Understanding these hazards is the first step in implementing robust safety protocols.

Property Value Source

Molecular Formula C6H6S [2][3]

Molecular Weight 110.18 g/mol [2]
Colorless to Light yellow clear

Appearance o [4]
liquid

Boiling Point 151.7 °C at 760 mmHg

Flash Point 29 °C
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Hazard _ .
S GHS Pictograms Signal Word Hazard Statements
Classification
Flammable liquids ) H226: Flammable
() Warning o
(Category 3) liquid and vapor[1][4]
Skin irritation ) H315: Causes skin
| Warning o
(Category 2) irritation[1][2]
Serious eye irritation ] H319: Causes serious
| Warning S
(Category 2A) eye irritation[1]
Specific target organ
toxicity — single ] H335: May cause
! Warning . o
exposure (Category respiratory irritation[1]
3), Respiratory system
H302+H312+H332:
Acute toxicity (Oral, ] Harmful if swallowed,
| Warning

Dermal, Inhalation) in contact with skin or

if inhaled[2]

Operational Plan: From Preparation to Disposal

A systematic approach to handling 2-Vinylthiophene is crucial for minimizing risks. The
following step-by-step guidance outlines the necessary precautions at each stage of use.

1. Engineering Controls and Personal Protective Equipment (PPE)

Prior to handling, ensure that adequate engineering controls are in place. Work should be
conducted in a well-ventilated area, preferably within a chemical fume hood.[1] All sources of
ignition must be removed from the handling area.[1][4]

The following PPE is mandatory:
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Protection Type Specific PPE Standard/Material Purpose

Tightly fitting safety To protect against

Eye and Face goggles with side- Conforming to EN166
) ) splashes and vapors.
Protection shields or a face (EVU) or NIOSH (US).
: [1]
shield.
Chemical- Nitrile rubber is a To prevent skin

Hand Protection ) ) )
impermeable gloves. suitable option. contact.[5]

Fire/flame resistant )
) ) To protect skin and
] and impervious ]
Body Protection ) clothing from
clothing, such as a

splashes.[1]
laboratory coat.
Use if exposure limits
) ) ) are exceeded or To prevent inhalation
Respiratory Protection  Full-face respirator. o
irritation is of vapors.[1]

experienced.

2. Safe Handling and Storage

When handling 2-Vinylthiophene:

Avoid contact with skin and eyes.[1]

Avoid breathing vapors or mist.[1]

Use non-sparking tools and take precautionary measures against static discharge.[1][4]

Keep the container tightly closed when not in use.[1][4]

For storage:

o Store in a well-ventilated, cool place.[1]

o Keep away from heat, sparks, open flames, and hot surfaces.[1][4] The product may be light
and heat sensitive.
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» Ground and bond the container and receiving equipment to prevent static discharge.[1][4]

e Store locked up.[1]

Emergency Procedures

In the event of an accidental exposure or spill, immediate and appropriate action is critical.

Exposure Type First-Aid Measures

Immediately rinse with plenty of water for at
Eye Contact least 15 minutes, also under the eyelids.[6]

Seek immediate medical attention.[7]

Take off immediately all contaminated clothing.
Skin Contact Rinse the affected area with plenty of water.[1] If

skin irritation occurs, get medical help.[1]

Move the person to fresh air and keep them
Inhalation comfortable for breathing.[1] If you feel unwell,

get medical help.[1]

Rinse mouth with water. Do not induce vomiting.
Ingestion Call a doctor or Poison Control Center

immediately.[1]

Spill Response:

» Evacuate personnel to a safe area and ensure adequate ventilation.

o Eliminate all ignition sources.[1]

o Contain the spill using an inert absorbent material.

e Collect the absorbed material into a suitable, closed container for disposal.[1]

e Clean the spill area thoroughly.

Disposal Plan
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Dispose of 2-Vinylthiophene and its containers in accordance with local, regional, and national
regulations.[1] This will typically involve a licensed hazardous waste disposal company.[5] Do
not allow the chemical to enter drains, as it may be harmful to aquatic organisms.[5]

Experimental Workflow

The following diagram illustrates the key steps for the safe handling of 2-Vinylthiophene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling 2-Vinylthiophene]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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